Cas no 64725-91-3 (Ethanone, 1-(8-hydroxy-4-methoxy-1-naphthalenyl)-)

• Product Name: Ethanone, 1-(8-hydroxy-4-methoxy-1-naphthalenyl)-
• CAS No: 64725-91-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 1680505
• PubChem ID: 659636
• Update Time: 2025-04-21

Ethanone, 1-(8-hydroxy-4-methoxy-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(8-hydroxy-4-methoxy-1-naphthalenyl)-
• 1-(8-hydroxy-4-methoxynaphthalen-1-yl)ethanone
• STK838350
• MLS000080005
• AKOS005624692
• 1-acetyl-8-hydroxy-4-methoxynaphthalene
• CBMicro_015290
• HMS3319C02
• 1-(8-hydroxy-4-methoxynaphthalen-1-yl)ethan-1-one
• BIM-0015197.P001
• CHEMBL1448876
• DTXSID10349755
• HMS2161A09
• 64725-91-3
• SMR000040725

• Inchi： 1S/C13H12O3/c1-8(14)9-6-7-12(16-2)10-4-3-5-11(15)13(9)10/h3-7,15H,1-2H3
• InChI Key： HEGADLSVWOYXFY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=C2C(=CC=CC2=1)O

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53